Cas no 215818-26-1 (7-fluoro-2,1,3-benzoxadiazol-4-amine)

7-Fluoro-2,1,3-benzoxadiazol-4-amine is a fluorinated benzoxadiazole derivative with notable applications in organic synthesis and fluorescence labeling. Its structural features, including the electron-withdrawing fluorine substituent and the benzoxadiazole core, enhance its reactivity and photophysical properties, making it valuable for designing fluorescent probes and advanced intermediates. The compound exhibits strong fluorescence and stability under various conditions, suitable for use in analytical chemistry and materials science. Its amine functionality allows for further derivatization, enabling tailored modifications for specific applications. This compound is particularly useful in developing sensors and optoelectronic materials due to its high selectivity and sensitivity.
7-fluoro-2,1,3-benzoxadiazol-4-amine structure
215818-26-1 structure
Product Name:7-fluoro-2,1,3-benzoxadiazol-4-amine
CAS No:215818-26-1
MF:C6H4FN3O
MW:153.113863945007
CID:243185
PubChem ID:10844579
Update Time:2025-05-28

7-fluoro-2,1,3-benzoxadiazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine,7-fluoro-
    • 2,1,3-Benzoxadiazol-4-amine,7-fluoro-(9CI)
    • 7-Fluoro-2,1,3-benzoxadiazole-4-amine
    • 7-fluorobenzo[c][1,2,5]oxadiazol-4-amine
    • 7-fluoro-2,1,3-benzoxadiazol-4-amine
    • Inchi: 1S/C6H4FN3O/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H,8H2
    • InChI Key: SUMWJSHCOGWENQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C2C1=NON=2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Topological Polar Surface Area: 64.9

7-fluoro-2,1,3-benzoxadiazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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